Cas no 2808-79-9 (Cyclohexene,1,4-dimethyl-)

Cyclohexene,1,4-dimethyl- Properties

Names and Identifiers

• Cyclohexene,1,4-dimethyl-
• 4-methyl-1-methyl-1-cyclohexene
• 1,4-Dimethyl-1-cyclohexene
• 1,4-Dimethylcyclohexene
• Cyclohexene, 1,4(or 3,6)-dimethyl-(9CI)
• 2808-79-9
• AKOS006282593
• 0ABO21DPR5
• DTXSID90990926
• UNII-0ABO21DPR5
• KMGDYKOGDOVDCW-UHFFFAOYSA-N
• 1,4-Dimethyl cyclohexene
• 70688-47-0
• 1,4-dimethylcyclohex-1-ene
• Cyclohexene, 1,4-dimethyl-
• 1,4-dimethyl-cyclohexene
• +Expand

• InChIKey： KMGDYKOGDOVDCW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14/c1-7-3-5-8(2)6-4-7/h3,8H,4-6H2,1-2H3
• SMILES： CC1CCC(C)CC=1

Computed Properties

• Exact Mass: 110.10962
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 110.109550447g/mol
• Heavy Atom Count: 8
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.4457
• Boiling Point: 124.85°C
• Melting Point: -59.4°C
• Density: 0.8005